Cas no 104085-30-5 (Diethyl 2-{3-(Bromomethyl)-2-thienyl-methylene}malonate)

• Product Name: Diethyl 2-{3-(Bromomethyl)-2-thienyl-methylene}malonate
• CAS No: 104085-30-5
• MF: C₁₃H₁₅BrO₄S
• MW: 347.22480225563
• MDL: MFCD00180836
• CID: 220517
• PubChem ID: 2764115
• Update Time: 2025-10-31

Diethyl 2-{3-(Bromomethyl)-2-thienyl-methylene}malonate Chemical and Physical Properties

Names and Identifiers

• diethyl 2-[[3-(bromomethyl)thiophen-2-yl]methylidene]propanedioate
• DIETHYL 2-{[3-(BROMOMETHYL)-2-THIENYL]-METHYLENE}MALONATE
• Propanedioic acid,2-[[3-(bromomethyl)-2-thienyl]methylene]-, 1,3-diethyl ester
• diethyl<<3-(bromomethyl)-2-thienyl>methylene>propanedioate
• DIETHYL 2-([3-(BROMOMETHYL)-2-THIENYL]METHYLENE)MALONATE
• Diethyl 2-((3-(bromomethyl)thiophen-2-yl)methylene)malonate
• Diethyl 2-{3-(Bromomethyl)-2-thienyl-methylene}malonate
• A800892
• C13H15BrO4S
• DTXSID10377311
• 1,3-diethyl 2-{[3-(bromomethyl)thiophen-2-yl]methylidene}propanedioate
• J-520263
• diethyl 2-[[3-(bromomethyl)-2-thienyl]methylene]propanedioate
• 104085-30-5
• Diethyl 2-((3-(bromomethyl)thiophen-2-yl)methylene)malonate
• Diethyl {[3-(bromomethyl)thiophen-2-yl]methylidene}propanedioate
• Diethyl 2-([3-(bromomethyl)-2-thienyl]methylene) malonate
• diethyl 2-{[3-(bromomethyl)-2-thienyl]methylene}malonate
• FT-0642555
• MFCD00180836
• 6E-002
• AKOS005070719
• DB-040510

• MDL： MFCD00180836
• Inchi： 1S/C13H15BrO4S/c1-3-17-12(15)10(13(16)18-4-2)7-11-9(8-14)5-6-19-11/h5-7H,3-4,8H2,1-2H3
• InChI Key： ADBJZPBDGYLFRT-UHFFFAOYSA-N
• SMILES： BrCC1C=CSC=1/C=C(\C(=O)OCC)/C(=O)OCC

Computed Properties

• Exact Mass: 345.98700
• Monoisotopic Mass: 345.98744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Melting Point: 60-62°C
• PSA: 80.84000
• LogP: 3.15260

Diethyl 2-{3-(Bromomethyl)-2-thienyl-methylene}malonate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Diethyl 2-{3-(Bromomethyl)-2-thienyl-methylene}malonate

Recent Advances in the Application of Diethyl 2-{3-(Bromomethyl)-2-thienyl-methylene}malonate (CAS: 104085-30-5) in Chemical Biology and Pharmaceutical Research

Diethyl 2-{3-(Bromomethyl)-2-thienyl-methylene}malonate (CAS: 104085-30-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its versatility as a building block for the development of novel therapeutic agents, including kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic applications, mechanistic insights, and potential therapeutic implications.

One of the most notable applications of Diethyl 2-{3-(Bromomethyl)-2-thienyl-methylene}malonate is its role in the synthesis of thiophene-based derivatives, which have shown promising activity against a range of biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the construction of potent EGFR inhibitors, which are critical for targeting non-small cell lung cancer (NSCLC). The bromomethyl group in the compound facilitates further functionalization, enabling the introduction of diverse pharmacophores to enhance binding affinity and selectivity.

In addition to its role in oncology, recent research has explored the antimicrobial potential of derivatives synthesized from this compound. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the development of novel thienyl-malonate derivatives with significant activity against multidrug-resistant bacterial strains, including MRSA. The study emphasized the importance of the malonate moiety in modulating the compounds' pharmacokinetic properties, such as solubility and metabolic stability.

Mechanistic studies have also shed light on the compound's reactivity and its implications for drug design. For instance, a 2023 paper in Organic & Biomolecular Chemistry investigated the compound's participation in Michael addition reactions, which are pivotal for constructing complex heterocyclic scaffolds. These findings have broadened the scope of its applications in fragment-based drug discovery and combinatorial chemistry.

Looking ahead, the versatility of Diethyl 2-{3-(Bromomethyl)-2-thienyl-methylene}malonate continues to inspire innovative research. Ongoing clinical trials are evaluating its derivatives as potential treatments for inflammatory diseases, leveraging its ability to modulate key signaling pathways. Furthermore, advancements in green chemistry have enabled more sustainable synthetic routes for this compound, reducing environmental impact while maintaining high yields and purity.

In conclusion, Diethyl 2-{3-(Bromomethyl)-2-thienyl-methylene}malonate (CAS: 104085-30-5) remains a cornerstone in chemical biology and pharmaceutical research. Its multifaceted applications, from cancer therapy to antimicrobial development, underscore its enduring relevance in the field. Future studies are expected to further elucidate its potential, paving the way for next-generation therapeutics.